Cas no 856970-31-5 (2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine)

2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine is a heterocyclic compound featuring a pyrido[2,3-D]pyrimidine core with two chloro substituents at the 2- and 4-positions. This scaffold is of significant interest in medicinal chemistry due to its versatility as a synthetic intermediate for the development of biologically active molecules, particularly kinase inhibitors and other pharmacophores. The dichloro substitution enhances reactivity, facilitating further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. Its tetrahydro-pyridine moiety contributes to improved solubility and bioavailability in drug design applications. The compound’s rigid bicyclic structure also offers conformational stability, making it a valuable building block for targeted molecular synthesis in pharmaceutical research.
2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine structure
856970-31-5 structure
Product Name:2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine
CAS No:856970-31-5
MF:C7H7Cl2N3
MW:204.056578874588
CID:2851966
PubChem ID:72213003
Update Time:2025-05-22

2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine
    • 2,4-DICHLORO-5,6,7,8-TETRAHYDRO-PYRIDO[2,3-D]PYRIMIDINE
    • AB71853
    • SCHEMBL16916371
    • CS-0460185
    • EN300-372724
    • 856970-31-5
    • 2,4-DICHLORO-5H,6H,7H,8H-PYRIDO[2,3-D]PYRIMIDINE
    • AT35402
    • 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine
    • Inchi: 1S/C7H7Cl2N3/c8-5-4-2-1-3-10-6(4)12-7(9)11-5/h1-3H2,(H,10,11,12)
    • InChI Key: VAICOOVFEQDEAG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(=N1)Cl)NCCC2

Computed Properties

  • Exact Mass: 203.0017026g/mol
  • Monoisotopic Mass: 203.0017026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.8

2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine Pricemore >>

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Additional information on 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine

Exploring the Versatile Applications of 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine (CAS No. 856970-31-5)

2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine (CAS No. 856970-31-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 2,4-dichloro-THP-pyrido-pyrimidine, belongs to the pyrido[2,3-D]pyrimidine family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

The chemical structure of 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine features a fused pyridine and pyrimidine ring system, with two chlorine atoms at the 2 and 4 positions. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in organic synthesis. The tetrahydro form of the compound enhances its stability while maintaining the desired electronic properties for further functionalization.

In pharmaceutical research, 2,4-dichloro-THP-pyrido-pyrimidine serves as a key building block for the development of kinase inhibitors. Kinases are crucial targets in cancer therapy, and recent studies have explored derivatives of this compound for their potential in treating various malignancies. The compound's ability to modulate cellular signaling pathways has made it a subject of interest in precision medicine approaches, particularly in the era of personalized cancer treatments.

The agrochemical industry has also shown interest in 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine derivatives for developing novel crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating this compound's potential as a precursor for eco-friendly pesticides. Its structural features allow for modifications that can target specific pests while minimizing effects on beneficial organisms.

Recent advancements in synthetic methodology have made 2,4-dichloro-THP-pyrido-pyrimidine more accessible to researchers. Modern green chemistry approaches, including microwave-assisted synthesis and flow chemistry techniques, have improved the efficiency of its production. These developments align with current trends in sustainable chemical manufacturing and have expanded the compound's availability for research purposes.

Material scientists have explored applications of 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine in electronic materials. The compound's conjugated system and potential for further functionalization make it interesting for organic electronic applications, including organic light-emitting diodes (OLEDs) and photovoltaic materials. This aligns with the growing demand for advanced materials in renewable energy technologies.

Quality control and analytical characterization of 2,4-dichloro-THP-pyrido-pyrimidine are crucial aspects of its research applications. Modern analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to ensure purity and structural confirmation. These quality assurance measures are particularly important when the compound is used in pharmaceutical development, where stringent regulations apply.

The stability and storage conditions of 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine are frequently discussed topics among researchers. Proper handling under inert atmosphere and storage at controlled temperatures are recommended to maintain the compound's integrity. These considerations are especially relevant for long-term research projects and industrial-scale applications.

Recent patent literature reveals growing intellectual property activity surrounding 2,4-dichloro-THP-pyrido-pyrimidine derivatives, particularly in the pharmaceutical sector. This reflects the compound's commercial potential and the competitive landscape of drug discovery. Researchers exploring this compound should be aware of the existing patent landscape to navigate freedom-to-operate considerations.

As research continues, 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine remains a compound of significant interest across multiple disciplines. Its versatility as a synthetic intermediate, combined with its potential biological activities, ensures its continued relevance in chemical research. Future studies may uncover additional applications in areas such as catalysis or as a scaffold for novel functional materials.

The global market for 2,4-dichloro-THP-pyrido-pyrimidine and related compounds has shown steady growth, driven by increasing research activities in both academic and industrial settings. Suppliers specializing in fine chemicals have reported growing demand for this compound, particularly from pharmaceutical research organizations and contract research organizations.

Environmental and safety considerations for 2,4-Dichloro-5,6,7,8-tetrahydro-pyrido[2,3-D]pyrimidine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this compound, as with many organic chemicals used in research settings.

Looking ahead, the scientific community anticipates further discoveries involving 2,4-dichloro-THP-pyrido-pyrimidine as synthetic methodologies advance and biological screening techniques become more sophisticated. The compound's unique structural features continue to make it a valuable tool for chemists exploring structure-activity relationships in medicinal chemistry and beyond.

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